(3,4-dimethoxyphenyl)(2-naphthylmethyl)amine

• IUPAC Name: 3,4-dimethoxy-N-(naphthalen-2-ylmethyl)aniline
• InChI: InChI=1S/C19H19NO2/c1-21-18-10-9-17(12-19(18)22-2)20-13-14-7-8-15-5-3-4-6-16(15)11-14/h3-12,20H,13H2,1-2H3
• InChI Key: SWGFEFUHYZKREE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NCC2=CC3=CC=CC=C3C=C2)OC
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

(3,4-dimethoxyphenyl)(2-naphthylmethyl)amine, also known as DMN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMN belongs to the class of phenethylamine derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A and 5-HT2C receptors, as well as at the dopamine D2 receptor. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has also been found to inhibit the reuptake of serotonin, dopamine, and norepinephrine, which may contribute to its effects on the central nervous system.
Biochemical and Physiological Effects:
(3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, leading to increased synaptic transmission. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has also been found to stimulate the release of growth hormone and prolactin, which may contribute to its effects on mood and behavior.

Advantages and Limitations for Lab Experiments

(3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has several advantages for use in lab experiments. It is a highly pure compound that can be synthesized in large quantities, making it readily available for use in research. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has also been extensively studied, and its effects on the central nervous system are well understood. However, (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine also has some limitations. It is a relatively new compound, and its long-term effects on the brain and body are not fully understood. Additionally, its effects on different individuals may vary, making it important to use caution when interpreting research findings.

Future Directions

There are several future directions for research on (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine. One area of interest is the potential use of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine in the treatment of psychiatric disorders such as depression and anxiety. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been found to have antidepressant and anxiolytic effects in animal studies, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is the role of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine in the regulation of sleep. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been found to increase slow-wave sleep in animal studies, and further research is needed to determine its potential as a sleep aid. Finally, research is needed to further understand the mechanism of action of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine and its effects on the central nervous system. This will help to identify potential new therapeutic targets for the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine is a valuable compound for scientific research, with potential applications in the study of various biological processes. Its synthesis method has been optimized to achieve high yields and purity, making it readily available for use in research. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action is not fully understood. While (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has several advantages for use in lab experiments, it also has some limitations, and caution should be used when interpreting research findings. There are several future directions for research on (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine, including its potential use as a therapeutic agent for psychiatric disorders and its role in the regulation of sleep.

Synthesis Methods

The synthesis of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine involves the reaction of 3,4-dimethoxybenzaldehyde with 2-naphthalenemethylamine in the presence of a reducing agent such as sodium borohydride. The reaction proceeds through a series of steps, resulting in the formation of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine as the final product. The synthesis of (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been optimized to achieve high yields and purity, making it a valuable compound for scientific research.

Scientific Research Applications

(3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. (3,4-dimethoxyphenyl)(2-naphthylmethyl)amine has been used in studies investigating the role of serotonin receptors in the brain, as well as in studies of the dopaminergic system. It has also been used in studies of the effects of various drugs on the central nervous system.